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Compound of Interest

Compound Name: Phenol, 4-[(4-ethoxyphenyl)azo]-

Cat. No.: B3188873 Get Quote

A Comparative Guide to the Analysis of C.I.
Solvent Yellow 56
For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of analytical methodologies for the determination

of Phenol, 4-[(4-ethoxyphenyl)azo]-, also known as C.I. Solvent Yellow 56. While direct inter-

laboratory comparison studies for this specific analyte are not readily available in published

literature, this document compiles and compares data from several in-house validation studies

of analytical methods developed for the broader class of Sudan dyes, to which Solvent Yellow

56 belongs. The presented data offers valuable insights into the performance of various

techniques, enabling informed decisions for method selection and development.

Performance Comparison of Analytical Methods
The following tables summarize the quantitative performance data from various studies on the

analysis of Sudan dyes, including parameters relevant to C.I. Solvent Yellow 56. These in-

house validation studies provide a benchmark for comparing the accuracy, precision, and

sensitivity of different analytical approaches.

Table 1: Performance of HPLC-DAD Methods for Sudan Dye Analysis
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Parameter

Method 1
(Chili- and
Curry-based
Sauces)[1]

Method 2
(Spices)[1]

Method 3 (Red
Chilli Pepper)
[2]

Method 4
(Animal
Tissues and
Eggs)[3][4]

Limit of Detection

(LOD)
0.2 - 0.5 mg/kg 1.5 - 2 mg/kg 1.2 - 5.4 µg/kg

7.7 - 9.0 µg/kg

(Decision Limit,

CCα)

Limit of

Quantification

(LOQ)

0.4 - 1 mg/kg 3 - 4 mg/kg 4 - 18 µg/kg 12.8 - 15.0 µg/kg

Recovery 51 - 86% 89 - 100% Not Specified 77.2 - 98.0%

Repeatability

(RSDr)
< 15% < 15% Not Specified 2.3 - 14.9%

Within-Lab

Reproducibility
< 15% < 15% Not Specified Not Specified

Table 2: Performance of LC-MS/MS Method for Azo Dye Analysis in Paprika[5]

Parameter Value

Limit of Quantification (LOQ) Well below 0.125 mg/kg

Recovery 93.8 - 115.2%

Repeatability (RSDr) 0.8 - 7.7%

Within-Laboratory Reproducibility (RSDRL) 1.6 - 7.7%

Experimental Protocols
High-Performance Liquid Chromatography with Diode
Array Detection (HPLC-DAD)
This method is commonly employed for the separation and quantification of Sudan dyes in

various food matrices.[1][2][3][4]
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1. Sample Preparation:

Extraction: Samples are typically extracted with an organic solvent such as acetonitrile.[1][3]

[4]

Cleanup: A solid-phase extraction (SPE) step using a C18 cartridge is often used to remove

matrix interferences.[3][4]

2. Chromatographic Conditions:

Column: A reverse-phase C18 column is the standard choice for separation.[1][2][3]

Mobile Phase: A gradient or isocratic elution with a mixture of acetonitrile and water is

commonly used.[1][2][3]

Detection: The analytes are monitored at a specific wavelength, typically around 506-510

nm, using a diode array detector (DAD).[2][3]

Liquid Chromatography with Tandem Mass
Spectrometry (LC-MS/MS)
For higher sensitivity and selectivity, LC-MS/MS methods are utilized.[5]

1. Sample Preparation:

Extraction: A simple extraction with a strong organic solvent is performed. The use of stable

isotope-labeled internal standards is recommended to improve accuracy.[5]

Cleanup: This method often does not require extensive cleanup steps, which increases

sample throughput.[5]

2. LC-MS/MS Conditions:

Chromatography: Ultra-high-performance liquid chromatography (UPLC) can be used for

rapid separation.[5]

Mass Spectrometry: Detection and quantification are achieved using a tandem quadrupole

mass spectrometer operating in multiple reaction monitoring (MRM) mode.[5]
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Visualizing the Analytical Process
The following diagrams illustrate the typical workflow for the analysis of C.I. Solvent Yellow 56

and the conceptual framework of an inter-laboratory comparison.
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Click to download full resolution via product page

Caption: Experimental workflow for the analysis of C.I. Solvent Yellow 56.
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Caption: Logical relationship in a typical inter-laboratory comparison study.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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